Cas no 2228669-58-5 (tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate
• CAS No: 2228669-58-5
• MF: C₁₄H₂₀FN₃O₄
• MW: 313.32470703125
• CID: 5902436
• PubChem ID: 165621446
• Update Time: 2025-06-07

tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate
• EN300-1892133
• 2228669-58-5
• tert-butyl N-[1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-yl]carbamate

• Inchi： 1S/C14H20FN3O4/c1-14(2,3)22-13(19)17-11(8-16)7-9-6-10(15)4-5-12(9)18(20)21/h4-6,11H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： GDULILUVDYHOKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(CN)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.14378429g/mol
• Monoisotopic Mass: 313.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate (CAS No. 2228669-58-5)

Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228669-58-5, belongs to the class of carbamates and exhibits promising characteristics for further research and development in medicinal applications.

The molecular structure of Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a propan-2-yl chain. The presence of a 5-fluoro-2-nitrophenyl substituent adds an additional layer of complexity, making it a candidate for exploring novel interactions with biological targets. This particular arrangement of functional groups has been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their ability to improve metabolic stability, bioavailability, and binding affinity. The 5-fluoro group in this compound is particularly noteworthy, as fluorine atoms can modulate the electronic properties of adjacent atoms, thereby influencing the compound's reactivity and interaction with biological systems. This feature has made Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate a subject of interest for researchers aiming to develop next-generation therapeutics.

The nitrophenyl moiety is another key feature that contributes to the compound's potential pharmacological activity. Nitroaromatic compounds have been extensively studied for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of a nitrophenyl group with a fluorinated aromatic ring in Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate suggests that it may exhibit unique mechanisms of action that could be exploited for therapeutic purposes.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases. The structural features of Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate make it a potential candidate for inhibiting or activating specific PPIs. For instance, the presence of both polar and non-polar regions in its structure could facilitate its binding to hydrophobic pockets or polar residues on target proteins.

Moreover, the carbamate group in this compound is known to form stable bonds with biological targets, making it a versatile scaffold for drug discovery. Carbamates have been successfully incorporated into numerous drugs due to their ability to engage with enzymes and receptors in a specific manner. The tert-butyl group further enhances the compound's solubility and stability, which are essential properties for any potential therapeutic agent.

The synthesis of Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

In terms of biological activity, preliminary studies on Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-ylcarbamate have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that can modulate immune responses without causing significant side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential pharmacological effects of Tert-butyl N-1-amino-3-(5-fluoro-2-nitrophenyl)propan-2-y lcarbamate. By leveraging high-performance computing resources, researchers can predict how this compound might interact with biological targets at an atomic level. These computational studies not only accelerate the drug discovery process but also provide valuable insights into the structural optimization of lead compounds.

Future directions for research on Tert-butyl N -1 -amino -3 - ( 5 -fluoro - 2 -nitrophen yl ) propan - 2 - yl carbamate include exploring its potential as an intermediate in the synthesis of more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to develop more effective therapeutics. Additionally, investigating its behavior in vivo will be crucial for assessing its safety profile and therapeutic efficacy before moving towards clinical trials.

The growing emphasis on precision medicine has also prompted researchers to explore personalized drug design strategies. Compounds like Tert-but yl N -1 -amino -3 - ( 5 -flu oro - 2 -nit rophen yl ) pro pan - 2 - yl carbamate could play a significant role in this context by offering tailored therapeutic solutions based on individual patient profiles. By understanding how genetic variations influence drug response, clinicians can prescribe medications that are more likely to be effective while minimizing adverse reactions.

In conclusion, Tert-but yl N -1 -amino -3 -( 5-fl uoro - 2-ni tro phen yl ) pro pan - 2-y l carbamate ( CAS No . 2228669 .58 . 5 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence o f bio logical activity , make it an attractive scaffold f or developing n e w dr ugs targeting various diseases . As research i n this field continues t o advance , compounds like t his are poised t o contribute significantly t o m edical science i n t he years ahead . p >